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Compound of Interest

Compound Name: N-Butylbenzylamine

Cat. No.: B105509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Butylbenzylamine structural

analogs and related compounds, focusing on their synthesis, biological activities, and the

underlying structure-activity relationships. This document is intended to serve as a valuable

resource for researchers, scientists, and professionals involved in drug discovery and

development, offering detailed experimental protocols and a summary of key quantitative data

to facilitate further investigation in this promising area of medicinal chemistry.

Core Compound: N-Butylbenzylamine
N-Butylbenzylamine is a secondary amine featuring a butyl group and a benzyl group

attached to a nitrogen atom. Its basic chemical information is summarized below.
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Property Value

Molecular Formula C₁₁H₁₇N

Molecular Weight 163.26 g/mol

CAS Number 2403-22-7

IUPAC Name N-benzylbutan-1-amine

Synonyms Benzylbutylamine, N-Benzyl-1-butanamine

Synthesis of N-Butylbenzylamine and its Analogs
The primary synthetic route for N-Butylbenzylamine and its structural analogs is reductive

amination. This versatile and widely used method involves the reaction of an aldehyde or a

ketone with a primary or secondary amine in the presence of a reducing agent.

General Reductive Amination Workflow
The general workflow for the synthesis of N-substituted benzylamines via reductive amination

is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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